Fabrication of highly hydrophobic surfaces of conductive polythiophene
Journal of Materials Chemistry Pub Date: 2003-09-16 DOI: 10.1039/B309291G
Abstract
Polythiophene (Pth) films and aligned microtubules with highly water-repellent surfaces have been electrosynthesized by direct

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